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Compound of Interest

Compound Name: N-Cyclohexylacetamide

Cat. No.: B073058

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-Cyclohexylacetamide, a simple yet versatile secondary amide, has emerged as a crucial
building block in the field of organic synthesis. Its unique molecular architecture, which
combines a hydrophobic cyclohexyl moiety with a hydrophilic acetamide group, provides a
balanced scaffold for a wide range of chemical transformations.[1] This guide offers a
comprehensive overview of N-Cyclohexylacetamide, detailing its physicochemical properties,
synthesis protocols, and its diverse applications in the construction of complex molecules,
particularly within medicinal chemistry and drug discovery.

Core Properties of N-Cyclohexylacetamide

A thorough understanding of the physical and chemical properties of a building block is
fundamental for its effective application in synthesis. The key properties of N-
Cyclohexylacetamide are summarized below.

Table 1: Physicochemical and Computed Properties of N-Cyclohexylacetamide

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b073058?utm_src=pdf-interest
https://www.benchchem.com/product/b073058?utm_src=pdf-body
https://www.smolecule.com/products/s1505333
https://www.benchchem.com/product/b073058?utm_src=pdf-body
https://www.benchchem.com/product/b073058?utm_src=pdf-body
https://www.benchchem.com/product/b073058?utm_src=pdf-body
https://www.benchchem.com/product/b073058?utm_src=pdf-body
https://www.benchchem.com/product/b073058?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

Identifiers

CAS Number 1124-53-4 [1112][3][4]

Molecular Formula CsHisNO [1112][3][5][6]

IUPAC Name N-cyclohexylacetamide [1112]

Synonyms Acetamidocyclohexz.;\ne, N- 16l
Acetylcyclohexylamine

Physical Properties

Molecular Weight 141.21 g/mol [L112][31[5]16]

Appearance White solid [1]

Melting Point 101-103 °C [41151[8]

Boiling Point 160-161 °C @ 15 mmHg (Torr)  [4][5][8]

pKa 16.19 + 0.20 (Predicted) [4119]

Computed Properties

XLogP3 1.1 [10]

Topological Polar Surface Area

(TPSA) 29.1 A2 [3][10]

Hydrogen Bond Donor Count 1 [3][10]

CH:);i:[gen Bond Acceptor 1 B10]

Rotatable Bond Count 1 [3][10]

Synthesis of N-Cyclohexylacetamide

N-Cyclohexylacetamide can be synthesized reliably through several methods. The most

common approaches involve the acylation of cyclohexylamine or the alkylation of acetamide.
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Synthesis via Acylation of Cyclohexylamine

The most prevalent laboratory and industrial synthesis involves the reaction of cyclohexylamine
with acetic anhydride.[1] This method is efficient, proceeds under mild conditions, and uses

readily available starting materials.

Starting Materials

Cyclohexylamine Acetic Anhydride

Acetylation
(Mild Conditions)

N-Cyclohexylacetamide

Click to download full resolution via product page
Caption: General workflow for the synthesis of N-Cyclohexylacetamide.
Experimental Protocol: Acetylation of Cyclohexylamine

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve cyclohexylamine (1.0 equiv.) in a suitable solvent (e.g., toluene or under
solvent-free conditions).

» Addition of Acylating Agent: Cool the flask in an ice bath. Add acetic anhydride (1.05 equiv.)
dropwise to the stirred solution over 15-20 minutes, maintaining the temperature below 20
°C.
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» Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at
room temperature for 1-2 hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

o Work-up: Upon completion, pour the reaction mixture into cold water. If a precipitate forms,
collect the solid by vacuum filtration. If no solid forms, extract the mixture with an organic
solvent like ethyl acetate.

« Purification: Wash the collected solid or the organic extract sequentially with dilute HCI,
saturated NaHCOs solution, and brine. Dry the organic layer over anhydrous Na=SOa, filter,
and concentrate under reduced pressure. The crude product can be further purified by
recrystallization from a suitable solvent system (e.g., petroleum ether) to yield pure N-
Cyclohexylacetamide as a white solid.[1]

Synthesis via Alkylation of Acetamide

An alternative route involves the reaction of acetamide with a cyclohexyl halide, such as
bromocyclohexane, in the presence of an ion-exchange resin.

Experimental Protocol: Alkylation of Acetamide with Bromocyclohexane[7]

o Reaction Setup: To a 500 ml flask, add nitroethane (200 ml), acetamide (12 g, 0.20 mol),
MP-500 ion-exchange resin (105 g), and cyclohexylbromide (41 g, 0.25 mol).[7]

e Reaction: Heat the mixture to 60 °C and stir for 5 hours.[7]
« |solation: After the reaction, cool the mixture and filter off the ion-exchange resin.

« Purification: Distill the filtrate under reduced pressure to remove the solvent and any
unreacted starting materials. Recrystallize the resulting residue from petroleum ether to
obtain N-Cyclohexylacetamide (16 g, 57% yield).[7]

Applications as a Building Block in Organic
Synthesis

N-Cyclohexylacetamide's structure is adeptly suited for various advanced synthetic
applications, from creating mimics of biological structures to participating in complex
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multicomponent reactions.

Peptidomimetic and Hydantoin Scaffolds

N-Cyclohexylacetamide is a cornerstone in the construction of peptidomimetics, which are
compounds designed to mimic the secondary structures of proteins like a-helices and B-turns.
[1] It serves as a key intermediate in the synthesis of hydantoin-based universal
peptidomimetic scaffolds, which are privileged frameworks in drug discovery.[1] The cyclohexyl
group provides a rigid, hydrophobic anchor, while the acetamide functionality allows for further

chemical elaboration.

Further
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Cyclohexylacetamide: A Versatile Building Block in
Modern Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073058#n-cyclohexylacetamide-as-a-building-block-
in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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